Cas no 2034598-33-7 (3-methyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide)

• Product Name: 3-methyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide
• CAS No: 2034598-33-7
• MF: C₁₇H₁₆N₂O₂S₂
• MW: 344.4511
• CID: 5354679
• Update Time: 2025-05-26

3-methyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-[(5-thiophen-2-ylpyridin-3-yl)methyl]benzenesulfonamide
• 3-methyl-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)benzenesulfonamide
• 3-methyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide

• Inchi： 1S/C17H16N2O2S2/c1-13-4-2-5-16(8-13)23(20,21)19-11-14-9-15(12-18-10-14)17-6-3-7-22-17/h2-10,12,19H,11H2,1H3
• InChI Key： XLNTXBVYBNGCBR-UHFFFAOYSA-N
• SMILES： S(C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1[H])(N([H])C([H])([H])C1C([H])=NC([H])=C(C2=C([H])C([H])=C([H])S2)C=1[H])(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 478
• XLogP3: 3
• Topological Polar Surface Area: 95.7

Additional information on 3-methyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide

3-Methyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide (CAS No. 2034598-33-7): A Comprehensive Overview

3-Methyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide (CAS No. 2034598-33-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of sulfonamides, which are widely studied for their diverse biological activities, including anti-inflammatory, anti-cancer, and anti-microbial properties.

The chemical structure of 3-methyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide is characterized by a benzene ring substituted with a methyl group and a sulfonamide moiety, which is linked to a pyridine ring containing a thiophene substituent. This intricate arrangement of functional groups confers the compound with specific pharmacological properties that make it an attractive candidate for further investigation in drug discovery and development.

Recent studies have highlighted the potential of 3-methyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide in various therapeutic areas. One notable area of research is its anti-inflammatory activity. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. These findings suggest that 3-methyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 3-methyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide has also shown promise in cancer research. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of signaling pathways such as the PI3K/AKT and MAPK pathways, which are frequently dysregulated in cancer cells. These findings suggest that 3-methyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide may have potential as an anti-cancer agent.

The pharmacokinetic properties of 3-methyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide have also been investigated to assess its suitability for therapeutic use. Studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, making it a promising candidate for further development as an orally administered drug. Additionally, the compound has demonstrated low toxicity in preclinical models, which is a crucial factor for its potential clinical application.

To further explore the therapeutic potential of 3-methyl-N-{[5-(thiophen-2-yl)pyridin-3-yl]methyl}benzene-1-sulfonamide, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials aim to provide more comprehensive data on the compound's pharmacological effects and to identify any potential side effects or adverse reactions. The results of these trials will be crucial in determining the future direction of research and development for this promising compound.

In conclusion, 3-methyl-N-{[5-(thiophen-2-y l)pyridin - 3 - yl ] methyl } benzene - 1 - sulfonamide strong > (CAS No . 20 34 598 - 3 3 - 7 ) represents a significant advancement in the field of medicinal chemistry . Its unique structural features , combined with its diverse biological activities , make it an attractive candidate for further investigation . Ongoing research efforts are focused on elucidating the full range of therapeutic applications for this compound , with the ultimate goal of developing new treatments for various diseases . As more data becomes available from preclinical and clinical studies , it is expected that < strong > 3 - methyl - N - {[ 5 - ( thiophen - 2 - yl ) pyridin - 3 - yl ] methyl } benzene - 1 - sulfonamide strong > will continue to be a focal point in the quest for innovative medical solutions . p >